Cas no 121716-27-6 (1H-Pyrazole-4-carboxylic acid, 5-amino-3-methyl-1-phenyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-amino-3-methyl-1-phenyl-, ethyl ester
• CAS No: 121716-27-6
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 1213085
• Update Time: 2024-08-05

1H-Pyrazole-4-carboxylic acid, 5-amino-3-methyl-1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-3-methyl-1-phenyl-, ethyl ester
• ethyl 5-amino-3-methyl-1-phenylpyrazole-4-carboxylate

• Inchi： 1S/C13H15N3O2/c1-3-18-13(17)11-9(2)15-16(12(11)14)10-7-5-4-6-8-10/h4-8H,3,14H2,1-2H3
• InChI Key： UHGWASXMFNXBBA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(N)=C(C(OCC)=O)C(C)=N1

Computed Properties

• Exact Mass: 245.11655

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 215 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 387.6±37.0 °C(Predicted)
• PSA: 70.14
• pka: 1.22±0.10(Predicted)